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Abstract
L-Methioninamide hydrochloride, the amide derivative of the essential amino acid L-

methionine, serves as a key building block and precursor in a variety of research and

development applications. Its enhanced solubility and stability compared to L-methionine make

it a valuable compound in pharmaceutical synthesis, nutritional supplementation, and

biotechnological processes. This technical guide provides an in-depth overview of the known

applications of L-Methioninamide hydrochloride in research, focusing on its role as a source

of L-methionine and its implications in cellular metabolism and drug development. While direct

research on the biological activity of L-Methioninamide hydrochloride is limited, its utility is

primarily understood through the well-established functions of L-methionine.

Introduction
L-Methioninamide hydrochloride ((S)-2-Amino-4-(methylthio)butanamide hydrochloride) is a

chemically modified form of L-methionine where the carboxylic acid group is replaced by an

amide group. This structural modification imparts distinct physicochemical properties, notably

increased solubility and stability, which are advantageous in various formulation and

experimental settings[1]. In research, it is predominantly utilized as a more readily deliverable

source of L-methionine for cell culture, a starting material for the synthesis of pharmaceutical

compounds, and a component in nutritional studies[1]. Its significance in research is therefore

intrinsically linked to the pivotal roles of L-methionine in cellular processes.
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Physicochemical Properties
The hydrochloride salt form of L-Methioninamide enhances its stability and solubility in

aqueous solutions, facilitating its use in various experimental buffers and media.

Property Value Reference

CAS Number 16120-92-6 [2]

Molecular Formula C₅H₁₂N₂OS•HCl [2]

Molecular Weight 184.68 g/mol [2]

Appearance White powder [2]

Purity ≥99% (HPLC) [2]

Solubility Soluble in water (0.3g in 2ml) [2]

Melting Point 222-226°C [2]

Storage Temperature 0-8°C

Core Research Applications
The primary research applications of L-Methioninamide hydrochloride stem from its identity

as a stable and soluble precursor to L-methionine.

Pharmaceutical Synthesis
L-Methioninamide hydrochloride serves as a versatile starting material or intermediate in the

synthesis of various pharmaceutical agents[1]. Its amino and amide functionalities provide

reactive sites for building more complex molecules, particularly those targeting metabolic

pathways where methionine is a key player.

Cell and Tissue Culture
In biotechnology, L-Methioninamide hydrochloride can be used as a component of cell

culture media to provide a stable source of L-methionine, which is essential for protein

synthesis and cell proliferation[1]. Its high solubility ensures homogeneity in media

preparations.
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Nutritional Research
In the field of nutritional science, it is used in studies investigating amino acid metabolism and

the effects of methionine supplementation. It is also utilized in the formulation of specialized

animal feed to improve growth and health[1].

Cosmetics and Skincare
Due to the antioxidant properties associated with sulfur-containing amino acids, L-
Methioninamide hydrochloride is explored in cosmetic formulations for its potential to protect

the skin from oxidative stress[1].

Experimental Protocols
Detailed experimental protocols for the direct use of L-Methioninamide hydrochloride are not

widely published in peer-reviewed literature, as it is typically used as a substitute for L-

methionine where enhanced solubility is required. The following represents a generalized

protocol for its application in cell culture.

General Protocol for Supplementation in Cell Culture:

Preparation of Stock Solution:

Dissolve L-Methioninamide hydrochloride in sterile, deionized water or a suitable buffer

(e.g., PBS) to create a concentrated stock solution (e.g., 100 mM).

Filter-sterilize the stock solution using a 0.22 µm syringe filter.

Store the stock solution at 4°C for short-term use or at -20°C for long-term storage.

Supplementation of Cell Culture Medium:

Thaw the stock solution if frozen and bring to room temperature.

Add the required volume of the stock solution to the basal cell culture medium to achieve

the desired final concentration of L-methionine equivalent. The final concentration will be

cell-line and experiment-dependent.
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Gently mix the supplemented medium to ensure homogeneity.

Cell Treatment:

Remove the old medium from the cultured cells.

Add the freshly prepared medium supplemented with L-Methioninamide hydrochloride
to the cells.

Incubate the cells under standard conditions (e.g., 37°C, 5% CO₂).

Role in Cellular Metabolism (as a source of L-
Methionine)
Upon cellular uptake and subsequent hydrolysis of the amide bond, L-Methioninamide
hydrochloride releases L-methionine, which then participates in fundamental metabolic

pathways.

Methionine Cycle and Transmethylation
L-methionine is a precursor to S-adenosylmethionine (SAM), the universal methyl donor for the

methylation of DNA, RNA, proteins, and lipids. This process is crucial for gene regulation,

signal transduction, and maintaining cellular homeostasis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b555339?utm_src=pdf-body
https://www.benchchem.com/product/b555339?utm_src=pdf-body
https://www.benchchem.com/product/b555339?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


L-Methionine

S-Adenosylmethionine (SAM)

 

Methionine Adenosyltransferase

S-Adenosylhomocysteine (SAH)

 

Methyltransferases

Homocysteine  

SAH Hydrolase

 

Methionine Synthase THF

 

Pi + PPi

Methylated Acceptor

Adenosine

Acceptor

ATP

H₂O

5-Methyl-THF

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Homocysteine

Cystathionine 

Cystathionine β-synthase

Cysteine

 

Cystathionine γ-lyase

Glutathione (GSH)Synthesis

H₂O

α-ketobutyrate

NH₃

Serine

Preparation

Experiment

Analysis

Data Interpretation

Prepare L-Methioninamide HCl Stock Solution

Supplement Cell Culture Media

Treat Cells with Supplemented Media

Culture Cancer Cell Lines

Cell Proliferation Assay (e.g., MTT, Ki67) Apoptosis Assay (e.g., Annexin V) Metabolic Analysis (e.g., LC-MS for SAM/SAH)

Correlate Methionine Availability with Cellular Phenotypes

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b555339?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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